Cas no 1326812-01-4 (Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1326812-01-4
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD18433847
• CID: 4694697
• Update Time: 2025-05-24

Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD18433847
• Inchi： 1S/C14H16N2O3/c1-3-18-11-7-5-10(6-8-11)12-9-13(16-15-12)14(17)19-4-2/h5-9H,3-4H2,1-2H3,(H,15,16)
• InChI Key： PAWLWYSMKWEOHS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=C(C(=O)OCC)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Topological Polar Surface Area: 64.2

Additional information on Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate

Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326812-01-4): A Comprehensive Overview

Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326812-01-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate consists of a pyrazole ring linked to an ethoxyphenyl group and an ethyl ester moiety. The pyrazole ring, known for its bioactive properties, is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The ethoxyphenyl group adds additional functionality and can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent research studies have highlighted the potential of Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This finding suggests that Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate could be a valuable candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate exhibits strong antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of neuroprotective and cardioprotective drugs.

In addition to its anti-inflammatory and antioxidant activities, Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt pathway, which are often dysregulated in cancer cells.

The pharmacokinetic profile of Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate is another important aspect that has been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate. Ongoing clinical trials are currently evaluating its efficacy and safety in human subjects, with preliminary results showing positive outcomes.

In conclusion, Ethyl 5-(4-ethoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326812-01-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, oxidative stress-related conditions, and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.